Cas no 53750-06-4 (3-methyl-3-phenylcyclopentan-1-one)

• Product Name: 3-methyl-3-phenylcyclopentan-1-one
• CAS No: 53750-06-4
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 356449
• PubChem ID: 10080866
• Update Time: 2025-04-19

3-methyl-3-phenylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-methyl-3-phenyl-
• 3-methyl-3-phenylcyclopentan-1-one
• AKOS026727596
• 53750-06-4
• DTXSID00435237
• 3-methyl-3-phenylcyclopentanone
• EN300-156721
• SCHEMBL12540448

• Inchi： 1S/C12H14O/c1-12(8-7-11(13)9-12)10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
• InChI Key： RGOAWKBPBSKZML-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives